3-butoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-butoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H19N3O4S2/c1-2-3-9-25-13-6-4-5-12(10-13)17(22)21-18-20-15-8-7-14(27(19,23)24)11-16(15)26-18/h4-8,10-11H,2-3,9H2,1H3,(H2,19,23,24)(H,20,21,22)
• InChI Key: YDEJPDRYYRRAMB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N
• Molecular Formula: C18H19N3O4S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 477553-74-5

Description

3-butoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H19N3O4S2 and its molecular weight is 405.49. The purity is usually 95%.
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Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole derivatives are recognized for their wide range of pharmacological properties, including antimicrobial, antiviral, anticancer, anti-inflammatory, and antioxidant activities. These compounds are integral to many synthetic and natural bioactive molecules, offering a rich source of therapeutic agents. The unique structural features of benzothiazoles enable their application in developing drugs for treating various diseases (M. Bhat & S. L. Belagali, 2020; Sumit, Arvind Kumar, & A. Mishra, 2020).

Applications in Drug Discovery and Development

Benzothiazole scaffolds have been utilized in the design and synthesis of molecules with potential therapeutic applications. They serve as core structures for developing novel drugs with improved efficacy and reduced toxicity. Research highlights the significance of benzothiazoles in drug discovery, particularly for cancer therapy, demonstrating their role as versatile scaffolds in medicinal chemistry (A. Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015).

Antioxidant and Anti-inflammatory Properties

Studies have also revealed the antioxidant and anti-inflammatory potential of benzothiazole derivatives, emphasizing their therapeutic benefits in managing oxidative stress and inflammation-related disorders. These properties are crucial for developing treatments for conditions where oxidative damage and inflammation play a significant role (I. Ilyasov, V. Beloborodov, I. Selivanova, & R. Terekhov, 2020).